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Compound of Interest

Compound Name: Fenamiphos D3 (S-methyl D3)

Cat. No.: B12059724

Get Quote

Executive Summary
This technical guide defines the critical quality attributes (CQAs) and application protocols for

Fenamiphos-d3 (S-methyl-d3), the gold-standard internal standard (IS) for the quantification of

Fenamiphos residues in regulated matrices.

Fenamiphos is a systemic organophosphate nematicide subject to stringent Maximum Residue

Limits (MRLs) globally (often <0.01 mg/kg). Accurate quantification at these trace levels

requires isotope dilution mass spectrometry (IDMS) to compensate for matrix effects and

recovery losses. This guide outlines the purity specifications required to prevent isotopic

interference ("cross-talk") and details the LC-MS/MS workflow necessary for regulatory

compliance.

Part 1: Critical Quality Attributes (CQAs) &
Specifications
The reliability of quantitative data hinges on the purity of the internal standard. For

Fenamiphos-d3, the deuterium label is located on the S-methyl group attached to the phenyl

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b12059724#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12059724?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


ring. This positioning is strategic, ensuring the label is retained in the primary daughter ions

during collision-induced dissociation (CID).

Specification Table
The following specifications are recommended for ISO 17025/GLP compliant laboratories.

Parameter Specification Scientific Rationale

Compound Name Fenamiphos-d3 (S-methyl-d3)

Label must be on the S-methyl

to track the core aromatic

moiety.

CAS Number 203645-63-0 (labeled)
Unique identifier for the

deuterated analog.

Chemical Formula C₁₃H₁₉D₃NO₃PS

Mass shift of +3.018 Da

relative to native

(C₁₃H₂₂NO₃PS).

Chemical Purity ≥ 98.0% (HPLC/GC)

Impurities (e.g., synthesis

byproducts) cause erroneous

concentration calculations.

Isotopic Enrichment ≥ 99.0 atom % D

High enrichment minimizes the

presence of partially labeled

species (d1, d2).

Isotopic Purity (d0) ≤ 0.5% (Native Fenamiphos)

CRITICAL: High levels of d0

(native) in the IS will cause

false positives in blank

samples.

Appearance White to off-white waxy solid

Fenamiphos is naturally a

waxy solid; discoloration

indicates oxidation.

Solubility
Soluble in Acetonitrile,

Methanol

Compatible with standard

reverse-phase LC mobile

phases.
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The "Cross-Talk" Phenomenon
In trace analysis, the contribution of the Internal Standard to the analyte signal (d0 contribution)

determines the Method Detection Limit (MDL).

Scenario: If 100 ppb of IS is added to a sample, and the IS contains 1% d0 (native

Fenamiphos), the IS addition artificially adds 1 ppb of native analyte. This makes it

impossible to quantify residues below 1 ppb.

Requirement: For MRL testing at 10 ppb (0.01 mg/kg), the d0 contribution must be negligible

(<0.1%).

Part 2: Analytical Methodology (LC-MS/MS)
Fragmentation & MRM Strategy
To effectively use Fenamiphos-d3, the Multiple Reaction Monitoring (MRM) transitions must be

selected such that the daughter ion retains the deuterium label.

Native Fenamiphos (MW 303.4): The primary fragmentation pathway involves the loss of the

isopropylamine group or the phosphate ester cleavage, generating a stable tropylium-like ion

containing the S-methyl group.

Fenamiphos-d3 (MW 306.4): Since the label is on the S-methyl, the corresponding daughter

ion shifts by +3 Da.

Recommended MRM Transitions
Analyte

Precursor Ion
(m/z)

Product Ion
(m/z)

Collision
Energy (eV)

Role

Fenamiphos

(Native)
304.1 [M+H]⁺ 217.1 25 Quantifier

304.1 [M+H]⁺ 360.1 15 Qualifier

Fenamiphos-d3

(IS)
307.1 [M+H]⁺ 220.1 25 IS Quantifier
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Note: If you select a product ion that loses the S-methyl group (e.g., a phosphate-specific

fragment), the mass shift would disappear, and the IS would interfere with the native analyte

channel. Always verify the product ion structure.

Visualization: Fragmentation Logic
The following diagram illustrates why the specific MRM transition 307.1 → 220.1 is selected to

ensure label retention.

Native Fenamiphos
[M+H]+ = 304.1

(S-CH3)

Product Ion
(Phenolic Core)

m/z = 217.1

CID Fragmentation
(-87 Da)

Loss of
Isopropylamine/Phosphate

(No Label)
Fenamiphos-d3
[M+H]+ = 307.1

(S-CD3) Labeled Product Ion
(Phenolic Core-d3)

m/z = 220.1

CID Fragmentation
(-87 Da)

Click to download full resolution via product page

Caption: Fragmentation pathway showing retention of the S-methyl-d3 label in the product ion,

ensuring specificity.

Part 3: Experimental Workflow & Validation
Stock Solution Preparation
Fenamiphos is prone to oxidation (forming Sulfoxide and Sulfone). The IS stock solution must

be handled to prevent this degradation, which would reduce the effective concentration of the

parent IS.
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Solvent: Dissolve neat Fenamiphos-d3 in Acetonitrile (LC-MS grade). Avoid methanol for

long-term storage as it can promote transesterification or degradation over long periods.

Concentration: Prepare a primary stock at 1.0 mg/mL.

Storage: Aliquot into amber glass vials (silanized). Store at -20°C or colder.

Stability Check: Monitor the stock for the appearance of Fenamiphos-d3 Sulfoxide (+16 Da,

m/z 323) and Sulfone (+32 Da, m/z 339). If these exceed 5% of the total area, discard the

stock.

Sample Preparation (QuEChERS)
The following workflow integrates the IS to correct for recovery losses during extraction.
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Sample Weighing
(10g Homogenized Fruit/Veg)

IS Addition
Add Fenamiphos-d3

(Target: 100 ppb in final extract)

 Critical Step: Spike BEFORE extraction

Extraction
Add 10mL Acetonitrile

Shake 1 min

Salting Out
Add MgSO4 / NaCl

Centrifuge

dSPE Cleanup
PSA / C18 / MgSO4

Remove lipids/sugars

LC-MS/MS Analysis
Inject 5 µL

Click to download full resolution via product page

Caption: QuEChERS extraction workflow highlighting the critical point of Internal Standard

addition for recovery correction.
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Validation Protocol (Self-Validating System)
To ensure the IS is performing correctly, run the following checks:

IS Area Stability: Plot the peak area of Fenamiphos-d3 across the entire run (Standards +

Samples).

Acceptance Criteria: No systematic drift; RSD < 20%. A drop in IS area in specific samples

indicates matrix suppression.

Retention Time Matching: The deuterated standard should elute at the same time (or slightly

earlier, due to the deuterium isotope effect) as the native analyte.

Acceptance Criteria: RT(Native) - RT(IS) < 0.05 min.

Blank Check: Inject a solvent blank containing only the IS.

Acceptance Criteria: Signal in the Native Fenamiphos channel (304>217) must be < 30%

of the LOQ. This confirms the isotopic purity spec (d0 < 0.5%) is being met in the actual

system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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